Cas no 1243062-15-8 (2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide)

• Product Name: 2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide
• CAS No: 1243062-15-8
• MF: C₁₉H₁₈N₆O₂
• MW: 362.3852
• CID: 5344688
• Update Time: 2025-07-17

2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(dimethylamino)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide
• 2-(4-(dimethylamino)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N-phenylacetamide
• 2-[4-(dimethylamino)-1-oxo[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl]-N-phenylacetamide
• 2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide

• Inchi： 1S/C19H18N6O2/c1-23(2)17-18-22-24(12-16(26)20-13-8-4-3-5-9-13)19(27)25(18)15-11-7-6-10-14(15)21-17/h3-11H,12H2,1-2H3,(H,20,26)
• InChI Key： KTKPEFLHABTIQX-UHFFFAOYSA-N
• SMILES： O=C1N(C([H])([H])C(N([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)N=C2C(=NC3=C([H])C([H])=C([H])C([H])=C3N21)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 667
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide

Comprehensive Analysis of 2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide (CAS No. 1243062-15-8)

The compound 2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide, identified by its CAS No. 1243062-15-8, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a [1,2,4]triazolo[4,3-a]quinoxaline core, has attracted attention for its unique properties and applications. Researchers are particularly interested in its potential as a kinase inhibitor or signal transduction modulator, given the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like this one, due to their versatility in drug discovery. The presence of both dimethylamino and phenylacetamide moieties in its structure suggests possible interactions with biological targets, making it a candidate for further investigation in cancer research and neurodegenerative disease studies. This aligns with current trends in precision medicine, where researchers seek compounds with specific molecular interactions.

The synthesis of CAS No. 1243062-15-8 involves sophisticated organic chemistry techniques, requiring careful control of reaction conditions to achieve high purity. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize this compound. These techniques are crucial for ensuring the compound's quality, especially when used in high-throughput screening or structure-activity relationship studies.

From a commercial perspective, 2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide represents an important building block in medicinal chemistry. Pharmaceutical companies and research institutions are actively searching for novel small molecule therapeutics, and this compound's unique structure makes it valuable for lead optimization programs. The growing market for targeted drugs has increased demand for such specialized compounds.

Environmental and safety considerations for this compound follow standard laboratory protocols for handling organic chemicals. While not classified as hazardous, proper personal protective equipment should be used when working with this material. Storage recommendations typically include protection from light and moisture at controlled temperatures, similar to other sensitive pharmaceutical intermediates.

The future research directions for CAS No. 1243062-15-8 may include exploration of its biological activity profiles and potential modifications to enhance its properties. With the increasing use of computational chemistry and AI-assisted drug design, researchers can more efficiently evaluate this compound's potential applications. This aligns with current trends in digital chemistry and accelerated drug discovery methodologies.

For researchers interested in obtaining this compound, it's important to note that several specialty chemical suppliers offer 2-[4-(dimethylamino)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-phenylacetamide in various quantities and purity grades. The compound's availability supports its growing use in academic research and industrial applications, particularly in the development of novel therapeutic agents.